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Compound Focus: 2-Amino-6-bromopyridine

CAS No.: 19798-81-3

Cat. No.: S665591

Basic Properties of 2-Amino-6-bromopyridine

The table below summarizes the fundamental characteristics of 2-Amino-6-bromopyridine, which are

crucial for understanding its behavior in experimental settings [1] [2].

Property Value |/ Description

CAS Number 19798-81-3 [2]

Molecular Formula CsHsBrN, [1] [2]

Molecular Weight 173.01 g/mol [1] [2]

Purity > 98% (HPLC) [2]
Appearance Off-white to yellowish solid [2]
Melting Point 88-91 °C [2]

Storage Store at 0-8 °C [2]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s665591?utm_src=pdf-body
https://www.smolecule.com/products/s665591?utm_src=pdf-interest
https://www.smolecule.com/products/s665591?utm_src=pdf-body
https://www.smolecule.com/products/s665591?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_19798-81-3_1HNMR.htm
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemicalbook.com/SpectrumEN_19798-81-3_1HNMR.htm
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemicalbook.com/SpectrumEN_19798-81-3_1HNMR.htm
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.smolecule.com/products/s665591?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

General Strategies to Overcome Solubility Limitations

While specific methods for 2-Amino-6-bromopyridine are not detailed in the search results, the following
advanced strategies are broadly applicable to compounds with poor solubility. You can adapt these principles

for your experiments [3].

Strategy Category Examples & Key Notes

| Physical Modifications | - Micronization/Nanocrystals: Increasing surface area for dissolution.

¢ Solid Dispersions: Dispensing drug in polymer carrier.

e Co-crystallization: Using co-crystal technology to alter solid form.

o Supercritical Fluid Technology. [3] | | Chemical Modifications | - Salt Formation: A classic and
highly effective method.

¢ Prodrug Formation: Modifying the drug to improve solubility, which then converts back to the active
form in the body. [3] | | Lipid-Based Delivery Systems | - Self-Emulsifying Systems
(SMEDDSI/SNEDDS): Formulations that form fine emulsions.

e Liposomes, Solid Lipid Nanoparticles (SLNs), Nanostructured Lipid Carriers (NLCs). [3] | |
Polymer-Based Nanocarriers | - Polymeric Nanoparticles and Micelles: Using amphiphilic
polymers to solubilize compounds. [3] |

The following workflow outlines a general decision-making process for selecting the most appropriate

strategy based on your project's goals.
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Frequently Asked Questions

Q1: Why is the solubility of 2-Amino-6-bromopyridine likely to be poor? While exact solubility data
wasn't available, its high melting point (88-91 °C) suggests a strong, orderly crystal lattice, which typically
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correlates with low solubility in common solvents [2].

Q2: What is a key consideration before formulating this compound for oral delivery? Beyond
solubility, you must address permeability. Many drugs with poor solubility are also substrates for efflux
pumps like P-glycoprotein (P-gp), which can actively pump the drug out of gut cells, leading to very low

bioavailability. Combining a solubility-enhancing formulation with a P-gp inhibitor can be a viable strategy

[3].

Q3: The compound appears off-white to yellowish. Is this normal? Yes, the technical grade of 2-Amino-
6-bromopyridine is specified as an off-white to yellowish solid. For sensitive applications, you may

consider further purification [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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